3-[(5-methyl-1,3-thiazol-2-yl)oxy]pyridine

• IUPAC Name: 5-methyl-2-pyridin-3-yloxy-1,3-thiazole
• InChI: InChI=1S/C9H8N2OS/c1-7-5-11-9(13-7)12-8-3-2-4-10-6-8/h2-6H,1H3
• InChI Key: MNMAQYDQOAAHSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)OC2=CN=CC=C2
• Molecular Formula: C9H8N2OS
• Molecular Weight: 192.24 g/mol

Description

“3-[(5-methyl-1,3-thiazol-2-yl)oxy]pyridine” is a compound that contains a thiazole ring. Thiazole is a five-membered heterocyclic compound that contains both sulfur and nitrogen. The term ‘thiazole’ also refers to a large family of derivatives.

Synthesis Analysis

The synthesis of thiazole derivatives has been a subject of interest in medicinal chemistry. Various synthetic paths and physico-chemical factors have been explored to yield a combinatorial library of thiazoles.

Molecular Structure Analysis

Thiazoles are planar molecules characterized by significant pi-electron delocalization, which confers some degree of aromaticity. The molecular electrostatic potential (MEP) indicates that nitrogen is the most negative atom compared to carbon and sulfur, which are neutral.

Chemical Reactions Analysis

Thiazole rings have many reactive positions where donor–acceptor, nucleophilic, and oxidation reactions may take place. They are used to obtain free carbene particles and complexed with transition metals.

Physical And Chemical Properties Analysis

Thiazole is a light-yellow liquid with an odor similar to pyridine. It shows similar chemical and physical properties to pyridine and pyrimidine.

Future Directions

Thiazole and its derivatives are one of the most significant potential compounds in the chemical world, showing notable pharmacological actions. Therefore, they are expected to draw the attention of medicinal chemists to find new leads, which may later be translated into new drugs.

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

The thiazole ring, a key structural component of this compound, is known to undergo electrophilic substitution at the c-5 atom and nucleophilic substitution at the c-2 atom . This suggests that the compound may interact with its targets through these mechanisms.

Biochemical Pathways

Thiazole derivatives are known to activate or inhibit various biochemical pathways and enzymes . They can also stimulate or block receptors in biological systems .

Pharmacokinetics

Thiazole, a key structural component of this compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This suggests that the compound’s bioavailability may be influenced by these solubility properties.

Result of Action

Thiazole derivatives have been associated with a range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

The solubility properties of thiazole, a key structural component of this compound, suggest that its action may be influenced by the presence of water, alcohol, ether, and various organic solvents .